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Compound of Interest

Compound Name: Tau Peptide (307-321)

Cat. No.: B12406533

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources
and availability of Tau Peptide (307-321), a critical reagent in the study of tauopathies such as
Alzheimer's disease. Furthermore, this guide details a key experimental protocol for
investigating the aggregation properties of this peptide, a central pathological event in
neurodegenerative diseases.

Commercial Sources and Availability of Tau Peptide
(307-321)

The Tau Peptide (307-321), with the sequence H-GIn-lle-Val-Tyr-Lys-Pro-Val-Asp-Leu-Ser-Lys-
Val-Thr-Ser-Lys-OH, is readily available from a variety of commercial suppliers. The purity of
the synthetic peptide is a critical factor for experimental reproducibility, with most vendors
offering purities of >95% as determined by HPLC. The peptide is typically supplied as a
lyophilized white powder and should be stored at -20°C in a cool, dry, and dark place. Below is
a summary of offerings from several prominent suppliers. Pricing is subject to change and may
not include shipping and handling fees. It is recommended to contact the suppliers directly for
the most current pricing and bulk order inquiries.
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Price
. . Available Modifications
Supplier Purity . (USD/EURI/CHF
Quantities | Offered
193.00€ - Custom
314.00€; 158.40 synthesis
Bachem >97% 0.5mg, 1 mg ]
CHF - 262.20 available upon
CHF request.
Custom peptide
MedChemExpres 50 mg, 100 mg, ) )
>98% Quote required synthesis
S 250 mg )
services offered.
Offers a wide
range of
) modifications
Creative ) ] ]
) >98% 1g,10¢g Quote required including
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Custom
] synthesis with
HongTide >95% (crude to Custom _ )
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Biotechnology >98% available) quantities o
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) >90% (for full- ] Tau protein
rPeptide ) 50 pug and larger (for various Tau )
length proteins) isoforms and
fragments)
mutants.
Anaspec Not specified for Custom Quote required Specializes in
this fragment synthesis synthesis of
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including
fluorescently
labeled and
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phosphorylated
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Comprehensive
custom peptide
) Not specified for Custom ) synthesis
GenScript ] ] Quote required ] ]
this fragment synthesis services with a
wide array of

modifications.

Provides
N - Custom )
Pharmaffiliates Not specified - Quote required reference
guantities
standards.

Experimental Protocol: Thioflavin T (ThT)
Aggregation Assay for Tau Peptide (307-321)

The Thioflavin T (ThT) fluorescence assay is a widely used method to monitor the in vitro
aggregation of amyloidogenic peptides and proteins, including Tau fragments. ThT dye exhibits
enhanced fluorescence upon binding to the (-sheet structures that are characteristic of amyloid
fibrils. This protocol provides a detailed methodology for performing a ThT aggregation assay
with Tau Peptide (307-321).

Materials:

e Tau Peptide (307-321)

e Thioflavin T (ThT)

e Heparin (as an aggregation inducer)

» Phosphate-buffered saline (PBS), pH 7.4
» Sterile, nuclease-free water

o 96-well black, clear-bottom microplates (non-binding surface recommended)
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o Plate reader with fluorescence detection capabilities (Excitation: ~440-450 nm, Emission:
~480-490 nm)

e Shaking incubator
Procedure:
o Preparation of Stock Solutions:

o Tau Peptide (307-321) Stock Solution: Dissolve the lyophilized peptide in sterile,
nuclease-free water to a final concentration of 1 mM. Aliquot and store at -80°C to avoid
repeated freeze-thaw cycles.

o Thioflavin T (ThT) Stock Solution: Prepare a 1 mM stock solution of ThT in sterile,
nuclease-free water. Filter the solution through a 0.22 um syringe filter to remove any
aggregates. Store protected from light at 4°C for short-term use or -20°C for long-term
storage.

o Heparin Stock Solution: Prepare a 1 mg/mL (or appropriate molar concentration) stock
solution of heparin in sterile, nuclease-free water. Aliquot and store at -20°C.

e Aggregation Reaction Setup:

o All reactions should be set up in a 96-well black, clear-bottom microplate. It is
recommended to perform each condition in triplicate.

o Prepare a reaction mixture containing the following components in PBS (pH 7.4) to the
desired final concentrations. A typical reaction volume is 100-200 pL per well.

» Tau Peptide (307-321): Final concentration typically ranges from 10-50 puM.

» Heparin: Final concentration typically ranges from 1-10 uM (a common molar ratio of
Tau to heparin is 4:1).

» Thioflavin T: Final concentration is typically 10-25 uM.

o Controls: Include wells with all components except the Tau peptide (blank) and wells with
all components except heparin (negative control for induced aggregation).
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e Incubation and Fluorescence Measurement:
o Seal the microplate to prevent evaporation.
o Incubate the plate in a plate reader with shaking capabilities at 37°C.

o Set the plate reader to take fluorescence measurements at regular intervals (e.g., every
15-30 minutes) for a duration of several hours to days, depending on the expected
aggregation kinetics.

o Use an excitation wavelength of approximately 440-450 nm and an emission wavelength
of approximately 480-490 nm.

o Data Analysis:

o Subtract the background fluorescence (from the blank wells) from the fluorescence
readings of the experimental wells at each time point.

o Plot the average background-corrected fluorescence intensity against time for each
condition.

o The resulting curve will typically show a lag phase, followed by an exponential growth
phase, and finally a plateau, representing the kinetics of Tau peptide aggregation.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow of the Thioflavin T aggregation assay for
Tau Peptide (307-321).
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Caption: Experimental workflow for the Tau Peptide (307-321) Thioflavin T aggregation assay.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12406533?utm_src=pdf-body-img
https://www.benchchem.com/product/b12406533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Technical Guide to Tau Peptide (307-321):
Commercial Availability and Experimental Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12406533#commercial-sources-and-
availability-of-tau-peptide-307-321]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12406533#commercial-sources-and-availability-of-tau-peptide-307-321
https://www.benchchem.com/product/b12406533#commercial-sources-and-availability-of-tau-peptide-307-321
https://www.benchchem.com/product/b12406533#commercial-sources-and-availability-of-tau-peptide-307-321
https://www.benchchem.com/product/b12406533#commercial-sources-and-availability-of-tau-peptide-307-321
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12406533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

